Cas no 40614-52-6 (1-(pyridin-2-yl)butane-1,3-dione)

• Product Name: 1-(pyridin-2-yl)butane-1,3-dione
• CAS No: 40614-52-6
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00922116
• CID: 1011607
• PubChem ID: 12707221
• Update Time: 2025-04-20

1-(pyridin-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-yl)butane-1,3-dione
• 1-pyridin-2-ylbutane-1,3-dione
• 2-Acetoacetylpyridine
• 1-(2-Pyridinyl)-1,3-butanedione
• 1-(2-pyridyl)-1,3-butadione
• 1-(2-PYRIDYL)-1,3-BUTANEDIONE
• 1-(2-pyridyl)-butan-1,3-dione
• 1-(pyrid-2'-yl)-butane-1,3-dione
• 1,3-Butanedione,1-(2-pyridinyl)
• 1-[2]pyridyl-butane-1,3-dione
• 2-Acetoacetylpyridin
• 1-pyridin-2-yl-butane-1,3-dione
• CS-0272116
• G31997
• EN300-118832
• 40614-52-6
• 1-pyrid-2-yl-butane-1,3-dione
• MFCD00922116
• A1-01509
• DB-083204
• 1,3-Butanedione, 1-(2-pyridinyl)-
• AKOS009234178
• ZKPDXFCMHFRNQC-UHFFFAOYSA-N
• DTXSID30507537
• SCHEMBL1360847

• MDL： MFCD00922116
• Inchi： 1S/C9H9NO2/c1-7(11)6-9(12)8-4-2-3-5-10-8/h2-5H,6H2,1H3
• InChI Key： ZKPDXFCMHFRNQC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)CC(C)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.2021 (rough estimate)
• Melting Point: 50°C
• Boiling Point: 290.25°C (rough estimate)
• Refractive Index: 1.5300 (estimate)
• PSA: 47.03000
• LogP: 1.24340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones